4-(N,N-dimethylsulfamoyl)-N-(2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)benzamide
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Description
4-(N,N-dimethylsulfamoyl)-N-(2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C20H23N5O4S and its molecular weight is 429.5. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Triazole derivatives are synthesized through various methods, including one-pot synthesis strategies. These compounds are characterized using techniques such as FT-IR, NMR spectroscopy, and X-ray diffraction analyses. The crystal structure investigations of these compounds reveal their stabilization by weak intermolecular hydrogen bonding interactions. Moreover, density functional theory (DFT) calculations and molecular electrostatic potential (MEP) mapping are utilized to probe structural properties and identify electrophilic and nucleophilic sites, indicating the compounds' stability and reactivity (Ahmed et al., 2016).
Potential Biological Activities
Some triazole derivatives show significant biological activities. For example, certain compounds exhibit anti-inflammatory activity, as demonstrated in the rat adjuvant-induced arthritis model. These findings suggest the potential therapeutic applications of triazole derivatives in treating inflammatory conditions (Czollner et al., 1990).
Antimicrobial and Antiviral Properties
Research into triazole derivatives also explores their antimicrobial and antiviral properties. Compounds synthesized from ester ethoxycarbonylhydrazones and primary amines have been screened for antimicrobial activities, with some demonstrating good to moderate effectiveness against test microorganisms. This highlights the potential use of triazole derivatives as antimicrobial agents (Bektaş et al., 2007). Additionally, novel benzamide-based 5-aminopyrazoles and their derivatives have shown remarkable antiavian influenza virus activity, indicating the potential for developing antiviral therapeutics from triazole and benzamide derivatives (Hebishy et al., 2020).
Properties
IUPAC Name |
4-(dimethylsulfamoyl)-N-[2-(4-methyl-5-oxo-3-phenyl-1,2,4-triazol-1-yl)ethyl]benzamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C20H23N5O4S/c1-23(2)30(28,29)17-11-9-16(10-12-17)19(26)21-13-14-25-20(27)24(3)18(22-25)15-7-5-4-6-8-15/h4-12H,13-14H2,1-3H3,(H,21,26) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJLUGWFZBZGPQM-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN(C1=O)CCNC(=O)C2=CC=C(C=C2)S(=O)(=O)N(C)C)C3=CC=CC=C3 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5O4S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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